FLAVIN MONONUCLEOTIDE

• CAS No.: 146-17-8
• Product Name: FLAVIN MONONUCLEOTIDE
• Molecular Formula: C17H21N4O9P
• Molecular Weight: 456.3 g/mol
• IUPAC Name: [(2R,3S,4S)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C17H21N4O9P/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-30-31(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,29)/t11-,12+,14-/m0/s1
• Standard InChIKey: FVTCRASFADXXNN-SCRDCRAPSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)C[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O)O)O
• SMILES: CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)O)O)O)O
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)O)O)O)O
• Melting Point: 290°C
• Physical Description: Solid
• Description: Flavin mononucleotide, also known as riboflavin 5'-phosphate or FMN, belongs to the class of organic compounds known as flavin nucleotides. These are nucleotides containing a flavin moiety. Flavin is a compound that contains the tricyclic isoalloxazine ring system, which bears 2 oxo groups at the 2- and 4-positions. Flavin mononucleotide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Flavin mononucleotide has been found in human muscle tissue, and has also been primarily detected in blood. Within the cell, flavin mononucleotide is primarily located in the cytoplasm and mitochondria. Flavin mononucleotide exists in all eukaryotes, ranging from yeast to humans. In humans, flavin mononucleotide is involved in the Beta-alanine metabolism pathway, the pyrimidine metabolism pathway, the riboflavin metabolism pathway, and the arginine and proline metabolism pathway. Flavin mononucleotide is also involved in several metabolic disorders, some of which include the hyperornithinemia-hyperammonemia-homocitrullinuria [HHH-syndrome] pathway, the hypophosphatasia pathway, the hyperprolinemia type II pathway, and prolidase deficiency (PD). Outside of the human body, flavin mononucleotide can be found in a number of food items such as lentils, grapefruit/pummelo hybrid, tree fern, and garden onion. This makes flavin mononucleotide a potential biomarker for the consumption of these food products.; FMN is a flavin mononucleotide that is riboflavin (vitamin B2) in which the primary hydroxy group has been converted to its dihydrogen phosphate ester. It has a role as a coenzyme, a bacterial metabolite, a human metabolite, a mouse metabolite and a cofactor. It is a conjugate acid of a FMN(3-).; A coenzyme for a number of oxidative enzymes including NADH DEHYDROGENASE. It is the principal form in which RIBOFLAVIN is found in cells and tissues.
• Related CAS: 130-40-5 (mono-hydrochloride salt); 22251-85-0 (hydrochloride salt); 6184-17-4 (mono-hydrochloride salt, di-hydrate)
• Solubility: 92 mg/mL
• Synonyms: 5'-Monophosphate, Riboflavin; 5'-Phosphate, Riboflavin; Flavin Mononucleotide; Flavin Mononucleotide Disodium Salt; Flavin Mononucleotide Monosodium Salt; Flavin Mononucleotide Monosodium Salt, Dihydrate; Flavin Mononucleotide Sodium Salt; FMN; Mononucleotide, Flavin; Mononucleotide, Riboflavin; Phosphate, Sodium Riboflavin; Riboflavin 5' Monophosphate; Riboflavin 5' Phosphate; Riboflavin 5'-Monophosphate; Riboflavin 5'-Phosphate; Riboflavin Mononucleotide; Riboflavin Phosphate, Sodium; Sodium Riboflavin Phosphate
• PubChem Compound: 643976
• Last Modified: Nov 11 2021